Cas no 1806540-33-9 (1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-1-one)

• Product Name: 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-1-one
• CAS No: 1806540-33-9
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4970736
• Update Time: 2025-05-20

1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c10-6-1-2-9(13)7(5-6)8(12)3-4-11/h1-2,5,13H,3-4H2
• InChI Key： CVVWYKYARYVVDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CCCl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-1-one

Exploring the Properties and Applications of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One (CAS No. 1806540-33-9)

1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One (CAS No. 1806540-33-9) is a unique organic compound with a complex structure that combines aromatic, thiol, and ketone functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by a bromine atom at the 5-position of the phenyl ring, a mercapto group (-SH) at the 2-position, and a chlorinated ketone group, makes it a versatile building block for further chemical modifications.

The synthesis of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One involves a multi-step process that typically begins with the preparation of the aromatic precursor. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to minimize environmental impact while maintaining product quality.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical diversity, enabling researchers to explore its role in inhibiting key enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, preliminary in vitro studies have shown that derivatives of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One exhibit moderate to high potency against certain kinase targets, suggesting their potential as lead compounds for therapeutic development.

In addition to its pharmaceutical applications, 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One has also been investigated for its role in agrochemicals. The compound's ability to interact with plant enzymes or microbial pathways makes it a candidate for developing novel pesticides or growth regulators. Recent research has highlighted its potential as an elicitor of plant defense mechanisms, which could enhance crop resistance to pathogens without harmful environmental effects.

The chemical properties of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One are heavily influenced by its functional groups. The ketone group imparts reactivity towards nucleophilic attacks, while the mercapto group can participate in redox reactions or form disulfide linkages under certain conditions. These properties make the compound highly versatile in organic transformations, such as cross-coupling reactions or thiol-based conjugations.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials with tailored electronic or optical properties. For example, derivatives of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One have been used to synthesize conducting polymers or metalloorganic frameworks (MOFs) with applications in energy storage and sensing technologies.

In conclusion, 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-1-One (CAS No. 1806540-33-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.